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Compound of Interest

2-(2,4-

Compound Name: Dichlorophenoxy)propanehydrazid
e

CAS No.: 15253-89-1

Cat. No.: B091382

Get Quote

Technical Monograph: 2-(2,4-
Dichlorophenoxy)propanehydrazide
Executive Summary

This technical guide provides a comprehensive analysis of 2-(2,4-

Dichlorophenoxy)propanehydrazide (CAS 15253-89-1), a significant derivative of the
phenoxy herbicide class. Structurally characterized by a 2,4-dichlorophenoxy moiety linked to a
propionic acid backbone terminating in a hydrazide functional group, this compound serves as
a critical intermediate in the synthesis of agrochemicals and heterocyclic pharmaceutical
candidates.

This document details the physicochemical profile, validated synthetic pathways, chemical
reactivity networks, and analytical characterization standards required for research and
development applications.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]

The compound is the hydrazide derivative of Dichlorprop, a well-established auxin-mimic
herbicide. The introduction of the hydrazide group (

) significantly alters its solubility and reactivity profile, making it a versatile nucleophile for
further derivatization.

Table 1: Physicochemical Profile

Property Value | Description Source
2-(2,4-

IUPAC Name Dichlorophenoxy)propanehydr [1112]
azide

CAS Registry Number 15253-89-1 [1][3]

Molecular Formula [1]

Molecular Weight 249.09 g/mol [1]
White to off-white crystalline

Appearance ) [3]
solid

Melting Point 164 — 168 °C [11[3]

Boiling Point (Predicted) ~444 °C (at 760 mmHQ) [1]

Soluble in DMSO, DMF,

Solubility Methanol; Sparingly soluble in [4]
water
pKa (Predicted) ~11.5 (Hydrazide NH) [4]

Synthesis & Manufacturing Protocols

The synthesis of 2-(2,4-Dichlorophenoxy)propanehydrazide is typically achieved via a two-
step nucleophilic substitution sequence starting from the parent acid, Dichlorprop.

Synthetic Pathway (Protocol)
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Step 1: Esterification The carboxylic acid group of 2-(2,4-dichlorophenoxy)propionic acid is
converted to a methyl or ethyl ester to activate the carbonyl carbon.

o Reagents: Dichlorprop, Methanol (excess),
(catalytic).

e Conditions: Reflux for 4—6 hours.
e Mechanism: Acid-catalyzed Fisher esterification.

Step 2: Hydrazinolysis The ester undergoes nucleophilic acyl substitution with hydrazine
hydrate.

Reagents: Methyl 2-(2,4-dichlorophenoxy)propionate, Hydrazine hydrate (80% or 99%).

Solvent: Ethanol or Methanol.[1][2]

Conditions: Reflux for 3-5 hours.

Workup: Cool to room temperature. The product often precipitates as crystals.[2] Filter, wash
with cold ethanol, and recrystallize from ethanol/water.

Synthesis Workflow Diagram
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Figure 1: Step-wise synthesis pathway from precursor phenols to the final hydrazide.[3]
Chemical Reactivity & Derivatization
The hydrazide moiety is a "chemical handle," offering two primary nitrogen nucleophiles (

).[4] This allows for diverse transformations, particularly in the synthesis of bioactive
heterocycles.
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Key Reaction Classes

¢ Schiff Base Formation (Hydrazones):
o Reaction with aldehydes/ketones yields hydrazones (

). These derivatives often exhibit enhanced antimicrobial activity compared to the parent
hydrazide.

¢ Cyclization to 1,3,4-Oxadiazoles:
o Reaction with

or carboxylic acids leads to ring closure, forming 1,3,4-oxadiazoles, a common
pharmacophore in antifungal drugs.

¢ Cyclization to 1,2,4-Triazoles:
o Reaction with carbon disulfide (

) in alkaline medium (KOH) followed by hydrazine treatment yields mercapto-triazoles.

Reactivity Network Diagram

2-(2,4-Dichlorophenoxy)
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Figure 2: Divergent synthesis capabilities of the hydrazide core.
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Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures are
diagnostic.

Infrared Spectroscopy (FT-IR)[4]

o Stretching: Doublet or broad band at 3200-3350 cm™1.
e (Amide I): Strong absorption at 1650-1680 cm~—1.
o (Ether): Strong bands at 1240 cm~* (asymmetric) and 1050 cm~* (symmetric).

e (Aromatic): Characteristic bands around 700-800 cm~1.
Proton NMR ( -NMR, DMSO-)
e Amide Proton (

): Singlet,

9.0-9.5 ppm (exchangeable with

).

Hydrazine Protons (

): Broad singlet,

4.0-4.5 ppm.

Aromatic Protons: Multiplet,

6.9-7.6 ppm (3H, characteristic of 1,2,4-substitution).

Methine Proton (

): Quartet,

4.6—4.9 ppm.

Methyl Group (
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): Doublet,

1.4-1.6 ppm.
Safety & Handling (MSDS Summary)
Hazard Classification: Irritant (Xi).
e H302: Harmful if swallowed.[1]
e H315/H319: Causes skin and serious eye irritation.
o H335: May cause respiratory irritation.
Handling Protocol:
e Use in a fume hood to avoid inhalation of dust.
» Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place (2—8°C preferred) away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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